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Compound of Interest

Compound Name: Methyl 3-formyl-2-nitrobenzoate

CAS No.: 138229-59-1

Cat. No.: B598951

Get Quote

Introduction and Scope
Methyl 3-formyl-2-nitrobenzoate (CAS No. 138229-59-1) is a critical organic intermediate,

notably utilized in the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors such as

Niraparib, which are pivotal in oncology therapeutics.[1] Given its role in the production of

active pharmaceutical ingredients (APIs), ensuring the identity, purity, and stability of this

intermediate is paramount. Inconsistent quality can directly impact the safety and efficacy of the

final drug product.

This document provides a comprehensive guide detailing robust analytical methodologies for

the complete characterization of Methyl 3-formyl-2-nitrobenzoate. The protocols herein are

designed for researchers, quality control analysts, and drug development professionals to

establish a thorough analytical control strategy. We will explore the application of spectroscopic

and chromatographic techniques, explaining the causality behind method selection and

providing detailed, field-proven protocols.
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Property Value Source

IUPAC Name
methyl 3-formyl-2-
nitrobenzoate

[2]

CAS Number 138229-59-1 [1][3]

Molecular Formula C₉H₇NO₅ [4]

Molecular Weight 209.16 g/mol [1][2][4]

Appearance White lumpy powder / Solid [1][5]

Solubility Soluble in organic solvents [1]

| Storage | 2-8°C under inert gas |[1][3] |

Integrated Analytical Workflow
A multi-technique approach is essential for a self-validating characterization of Methyl 3-
formyl-2-nitrobenzoate. Each method provides orthogonal, complementary data. The results

from structural elucidation (NMR, MS, IR) must be consistent with the purity and impurity profile

determined by chromatography (HPLC).
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Caption: Integrated workflow for the comprehensive analysis of Methyl 3-formyl-2-
nitrobenzoate.
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Structural Elucidation by Nuclear Magnetic
Resonance (NMR) Spectroscopy
Expertise & Rationale: NMR is the gold standard for unambiguous structural confirmation. For

Methyl 3-formyl-2-nitrobenzoate, ¹H NMR confirms the presence and relative positions of the

aromatic, aldehyde, and methyl ester protons. ¹³C NMR complements this by identifying all

unique carbon environments. The combined data provides a complete constitutional

assignment, crucial for distinguishing it from potential positional isomers that may arise during

synthesis.[6]

Protocol: ¹H and ¹³C NMR
Sample Preparation: Accurately weigh 10-15 mg of the sample and dissolve it in ~0.7 mL of

deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). CDCl₃ is generally suitable,

but DMSO-d₆ can be used if solubility is an issue. Add a small amount of Tetramethylsilane

(TMS) as an internal standard (0 ppm).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single pulse (zg30).

Spectral Width: -2 to 12 ppm.

Number of Scans: 16-32 (adjust for signal-to-noise).

Relaxation Delay (d1): 2 seconds.

¹³C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled (zgpg30).

Spectral Width: 0 to 200 ppm.

Number of Scans: 1024 or more (as ¹³C has low natural abundance).

Relaxation Delay (d1): 2 seconds.
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Data Processing & Interpretation: Process the raw data (FID) with Fourier transformation,

phase correction, and baseline correction. Integrate the ¹H NMR signals and assign peaks

based on their chemical shift (δ), multiplicity (singlet, doublet, etc.), and coupling constants

(J).

Expected Spectral Data:

Group ¹H NMR (CDCl₃) ¹³C NMR (CDCl₃) Rationale

Aldehyde (-CHO) δ ~9.98 ppm (s, 1H) δ ~188 ppm

The aldehyde
proton is highly
deshielded due to
the
electronegativity of
the oxygen and the
anisotropic effect
of the carbonyl.
The carbonyl
carbon is also
significantly
downfield.[7]

Aromatic (Ar-H)
δ ~7.77-8.28 ppm (m,

3H)
δ ~125-140 ppm

The protons on the

aromatic ring are in a

complex environment

due to the electron-

withdrawing effects of

the nitro, formyl, and

ester groups.[6]

| Ester (-COOCH₃) | δ ~3.95 ppm (s, 3H) | δ ~164 ppm (C=O), δ ~53 ppm (-OCH₃) | The methyl

protons are a sharp singlet. The ester carbonyl carbon is distinct from the aldehyde carbonyl.[7]

|

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
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Expertise & Rationale: Reversed-phase HPLC with UV detection is the definitive method for

assessing the purity of Methyl 3-formyl-2-nitrobenzoate. The aromatic and nitro

functionalities provide a strong UV chromophore, enabling sensitive detection.[8] This method

is essential for quantifying the main component and detecting process-related impurities, such

as the starting material (e.g., Methyl 3-(bromomethyl)-2-nitrobenzoate) or synthetic by-

products.[1]

Protocol: Reversed-Phase HPLC-UV
λmax Determination: Prepare a dilute solution (~10 µg/mL) of the compound in acetonitrile.

Scan from 200-400 nm using a UV-Vis spectrophotometer to determine the wavelength of

maximum absorbance (λmax) for optimal detection sensitivity.

Standard and Sample Preparation:

Stock Solution: Accurately weigh and dissolve ~25 mg of the reference standard or sample

in a 25 mL volumetric flask with acetonitrile to create a 1.0 mg/mL solution.

Working Solution: Dilute the stock solution to a final concentration of ~0.1 mg/mL using the

mobile phase as the diluent.

Instrumentation & Conditions:
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Parameter Recommended Setting Justification

Column C18, 4.6 x 150 mm, 5 µm

Provides excellent retention

and separation for moderately

polar aromatic compounds.

Mobile Phase A 0.1% Formic Acid in Water

Acid modifier ensures

protonation of acidic impurities

and improves peak shape.

Mobile Phase B Acetonitrile

Common organic modifier for

reversed-phase

chromatography.

Gradient

0-2 min: 30% B; 2-15 min: 30-

80% B; 15-17 min: 80% B; 17-

18 min: 80-30% B; 18-25 min:

30% B

A gradient elution is necessary

to separate compounds with a

range of polarities and elute

any potential late-eluting

impurities.

Flow Rate 1.0 mL/min
Standard flow rate for a 4.6

mm ID column.

Column Temp. 30 °C
Ensures reproducible retention

times.

Injection Vol. 10 µL

UV Detector
Set at determined λmax (e.g.,

~254 nm)

Maximizes sensitivity for the

analyte.

Data Analysis:

Purity: Calculate the purity by area percent normalization. Purity (%) = (Area of Main Peak

/ Total Area of All Peaks) x 100.

Impurity Identification: For unknown peaks, couple the HPLC system to a mass

spectrometer (LC-MS) for identification.
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Molecular Weight and Formula Confirmation by
Mass Spectrometry (MS)
Expertise & Rationale: High-Resolution Mass Spectrometry (HRMS) provides unequivocal

confirmation of the compound's identity by measuring its mass with high accuracy. This allows

for the determination of the elemental formula, a critical piece of data for structural

confirmation. HRMS can distinguish Methyl 3-formyl-2-nitrobenzoate from other compounds

with the same nominal mass but different elemental compositions.

C₉H₇NO₅

Methyl 3-formyl-2-nitrobenzoate

HRMS Analysis
(e.g., ESI-TOF)

Analyzed by

Calculated Exact Mass
(209.0324 Da for C₉H₇NO₅)

Theoretical

Observed m/z
(e.g., 210.0397 for [M+H]⁺)

Yields

Formula Confirmation
(Δ < 5 ppm)

Compared for

Compared for

Click to download full resolution via product page

Caption: Logic diagram for molecular formula confirmation using HRMS.
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Protocol: LC-HRMS
System: Couple the HPLC system described in Section 4.1 to an HRMS detector (e.g., TOF

or Orbitrap).

Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative

modes to maximize the chance of ionization.

Positive Mode: Expect to observe the protonated molecule [M+H]⁺ (m/z 210.0397) and/or

sodium adduct [M+Na]⁺ (m/z 232.0216).

Negative Mode: Deprotonation is unlikely, but adducts like [M+Cl]⁻ could be observed.

Mass Analyzer:

Scan Range: 100 - 500 m/z.

Resolution: Set to >10,000 (FWHM).

Data Analysis:

Extract the mass spectrum for the main chromatographic peak.

Compare the measured accurate mass to the theoretical exact mass of the proposed ions.

The mass error should be less than 5 ppm.

Theoretical Exact Mass (C₉H₇NO₅): 209.03242 Da.[2]

Functional Group Identification by Fourier-
Transform Infrared (FTIR) Spectroscopy
Expertise & Rationale: FTIR spectroscopy is a rapid and simple technique used to confirm the

presence of key functional groups. The spectrum of Methyl 3-formyl-2-nitrobenzoate is

expected to show characteristic absorption bands for the nitro, aldehyde, and ester groups. The

presence of these bands provides strong, complementary evidence for the proposed structure.

The nitro group, in particular, has very strong and characteristic symmetric and asymmetric

stretching vibrations.[9]
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Protocol: FTIR-ATR
Sample Preparation: No specific preparation is needed for the Attenuated Total Reflectance

(ATR) method. Place a small amount of the solid powder directly onto the ATR crystal.

Instrumentation:

Spectrometer: Standard FTIR spectrometer equipped with a diamond or germanium ATR

accessory.

Scan Range: 4000 - 400 cm⁻¹.

Number of Scans: 32.

Resolution: 4 cm⁻¹.

Data Collection & Interpretation: Collect a background spectrum of the clean, empty ATR

crystal first. Then, collect the sample spectrum. Identify the key absorption bands and assign

them to the corresponding functional groups.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹) Functional Group Vibration Type

~3100-3000 Aromatic C-H Stretch

~2850 & ~2750 Aldehyde C-H Stretch (Fermi doublet)

~1730 Ester C=O Stretch

~1705 Aldehyde C=O Stretch

~1530 Nitro (Ar-NO₂) Asymmetric Stretch

~1350 Nitro (Ar-NO₂) Symmetric Stretch

| ~1280 | Ester C-O | Stretch |

Conclusion
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The analytical methods detailed in this application note provide a robust framework for the

comprehensive characterization of Methyl 3-formyl-2-nitrobenzoate. The orthogonal

techniques of NMR, HPLC-UV, HRMS, and FTIR, when used in conjunction, create a self-

validating system that ensures the identity, purity, and quality of this critical pharmaceutical

intermediate. Adherence to these protocols will support consistent manufacturing processes

and contribute to the safety and efficacy of the final drug products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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